Cas no 1454913-95-1 (Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate)

• Product Name: Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate
• CAS No: 1454913-95-1
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 2117362
• PubChem ID: 68714168
• Update Time: 2025-05-23

Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-cyclopentyl-1-hydroxypropan-2-ylcarbamate
• tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate
• tert-butyl [2-cyclopentyl-1-(hydroxymethyl)ethyl]carbamate
• ZLEBLWDLKHDYEW-UHFFFAOYSA-N
• NE39479
• tert-butyl 1-cyclopentyl-3-hydroxypropan-2-ylcarbamate
• Z1552366179
• Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate

• Inchi： 1S/C13H25NO3/c1-13(2,3)17-12(16)14-11(9-15)8-10-6-4-5-7-10/h10-11,15H,4-9H2,1-3H3,(H,14,16)
• InChI Key： ZLEBLWDLKHDYEW-UHFFFAOYSA-N
• SMILES： OCC(CC1CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Topological Polar Surface Area: 58.6

Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate

Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate (CAS No. 1454913-95-1): An Overview

Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate (CAS No. 1454913-95-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-Cyclopentylserine, is a protected amino acid derivative that plays a crucial role in the synthesis of various bioactive molecules and drug candidates. The tert-butyl group acts as a protecting group, ensuring the stability and reactivity of the amino acid during synthetic processes.

The structure of Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate consists of a tert-butyl carbamate moiety attached to a cyclopentylserine backbone. The cyclopentyl ring provides additional steric hindrance and conformational flexibility, which can be advantageous in designing molecules with specific biological activities. The hydroxyl group on the propan-2-yl chain adds further complexity and potential for functionalization, making this compound a valuable building block in organic synthesis.

In recent years, Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of neuroprotective agents. Studies have shown that compounds derived from this structure exhibit promising neuroprotective properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Another significant application of Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate is in the development of antiviral drugs. Researchers have explored its potential as a scaffold for designing inhibitors of viral proteases, which are essential enzymes for viral replication. Preliminary studies have demonstrated that derivatives of this compound can effectively inhibit the activity of these proteases, suggesting its potential as a lead compound for antiviral drug development.

The synthetic versatility of Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate has also been leveraged in the synthesis of anti-inflammatory agents. Inflammation is a common underlying factor in many diseases, and compounds with anti-inflammatory properties are highly sought after. Research has shown that derivatives of this compound can modulate inflammatory pathways, making them potential candidates for treating inflammatory conditions such as arthritis and asthma.

Furthermore, Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate has been investigated for its role in cancer therapy. Studies have explored its potential as a scaffold for designing compounds that can target specific cancer pathways. For example, derivatives of this compound have shown promise in inhibiting the activity of kinases involved in cancer cell proliferation and survival. This makes it an attractive candidate for developing novel anticancer agents.

The stability and reactivity of Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate make it an ideal choice for various synthetic transformations. Its tert-butyl protecting group can be selectively removed under mild conditions, allowing for further functionalization without compromising the integrity of the molecule. This property is particularly useful in multistep syntheses where controlled deprotection is essential.

In addition to its applications in drug discovery, Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate has also found use in the development of biomaterials. The unique combination of hydrophobic and hydrophilic functionalities makes it suitable for creating biocompatible materials with tailored properties. These materials can be used in tissue engineering, drug delivery systems, and other biomedical applications.

The ongoing research on Tert-butyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate highlights its potential as a valuable tool in both academic and industrial settings. Its structural diversity and synthetic flexibility offer numerous opportunities for innovation and discovery. As new methodologies and techniques continue to emerge, the applications of this compound are likely to expand further, contributing to advancements in various fields of chemistry and biology.